methyl 4-[(3E)-3-[hydroxy(3-methoxyphenyl)methylidene]-4,5-dioxo-1-(pyridin-2-yl)pyrrolidin-2-yl]benzoate

• IUPAC Name: methyl 4-[(3E)-3-[hydroxy-(3-methoxyphenyl)methylidene]-4,5-dioxo-1-pyridin-2-ylpyrrolidin-2-yl]benzoate
• InChI: InChI=1S/C25H20N2O6/c1-32-18-7-5-6-17(14-18)22(28)20-21(15-9-11-16(12-10-15)25(31)33-2)27(24(30)23(20)29)19-8-3-4-13-26-19/h3-14,21,28H,1-2H3/b22-20+
• InChI Key: DLNGYJZMAVCYNR-LSDHQDQOSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=C2C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)C(=O)OC)O
• Isomeric SMILES: COC1=CC=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)C3=CC=CC=N3)C4=CC=C(C=C4)C(=O)OC)/O
• Molecular Formula: C25H20N2O6
• Molecular Weight: 444.4 g/mol
• CAS No.: 618418-21-6

Description

Methyl 4-[(3E)-3-[hydroxy(3-methoxyphenyl)methylidene]-4,5-dioxo-1-(pyridin-2-yl)pyrrolidin-2-yl]benzoate is a useful research compound. Its molecular formula is C25H20N2O6 and its molecular weight is 444.443. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with structures similar to methyl 4-[(3E)-3-[hydroxy(3-methoxyphenyl)methylidene]-4,5-dioxo-1-(pyridin-2-yl)pyrrolidin-2-yl]benzoate have been synthesized and analyzed for their molecular and crystal structures. These compounds are often intermediates in the synthesis of more complex molecules and can serve as scaffolds for the development of new chemical entities with potential applications in medicinal chemistry and materials science. For example, the synthesis of alkyl 4-(diethoxymethyl)-3-pyridin-3-ylisoxazole-5-carboxylates has been described, demonstrating the utility of such scaffolds for creating highly functionalized isoxazole derivatives with potential chemical and biological relevance (Ruano, Fajardo, & Martín, 2005).

Photophysical Properties

Derivatives of similar compounds, particularly those with modifications on the benzene ring, have been studied for their photophysical properties. The introduction of various substituents can significantly influence the absorption spectra, luminescence properties, and quantum yields, making these compounds interesting for studies in materials science, especially in the development of new photoluminescent materials and sensors. The study of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoates, where R represents different substituents, provides an example of how structural modifications can affect luminescence properties and quantum yields, offering insights into the design of materials with specific photophysical characteristics (Kim et al., 2021).

Molecular Electrostatic Potential and DFT Studies

Density Functional Theory (DFT) studies of related compounds have provided valuable information about their molecular structures, electrostatic potentials, and frontier molecular orbitals. These studies can predict the reactivity, stability, and interaction of these compounds with other molecules, which is crucial for their potential applications in catalysis, drug design, and material science. For instance, the synthesis, crystal structure, and DFT study of methyl 3-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate and related compounds have highlighted the importance of such analyses in understanding the physicochemical properties of complex molecules (Huang et al., 2021).